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Compound of Interest

Compound Name: walrycin B

Cat. No.: B15561680 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Walrycin B. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this novel antibiotic compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Walrycin B is not classified as a hazardous substance or mixture; however, as with any

chemical of unknown long-term effects, prudent laboratory practices should be followed.

Potential health effects include respiratory tract, skin, and eye irritation.[1] The recommended

personal protective equipment (PPE) should be selected based on the concentration and

quantity of Walrycin B being used.

Table 1: Personal Protective Equipment (PPE) for Handling Walrycin B
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Protection Type Recommended Equipment Standards and Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles.

Equipment should be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile).

Gloves must be inspected for

integrity before use. Use

proper glove removal

technique to avoid skin

contact.[1]

Body Protection Laboratory coat.

Choose body protection

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection Generally not required.

For tasks that may generate

dust, a type N95 (US) or type

P1 (EN 143) dust mask is

recommended.[1]

Quantitative Toxicity Data
There is no specific quantitative toxicity data, such as LD50 or LC50, available for Walrycin B.

The Safety Data Sheet (SDS) explicitly states that toxicity information is "Not available."

Additionally, it contains no substances with established occupational exposure limit values.

Table 2: Acute Toxicity Data for Walrycin B
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Metric Value

Oral LD50 Not available

Inhalation LC50 Not available

Dermal LD50 Not available

Occupational Exposure Limits Not established

Experimental Protocols: Safe Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of

Walrycin B in a laboratory setting.

1. Engineering Controls and Preparation:

Work in a well-ventilated area.

If there is a potential for aerosol or dust formation, use a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary materials and PPE before handling the compound.

2. Handling Procedure:

Donning PPE: Put on a lab coat, followed by safety glasses or goggles, and finally, gloves.

Weighing and Aliquoting: When weighing the solid compound, do so in an enclosure or on a

draft shield to minimize dust dispersal. Avoid the formation of dust and aerosols.

Solution Preparation: If preparing solutions, add the solid Walrycin B to the solvent slowly to

prevent splashing. Walrycin B is soluble in DMSO.

General Handling: Avoid contact with skin and eyes. After handling, wash hands thoroughly

with soap and water.

3. Spill Management:
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In case of a small spill of solid material, carefully sweep or vacuum the spill. Avoid generating

dust. Place the collected material in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Ensure the spill area is cleaned and decontaminated after material collection.

4. Disposal Plan: Since Walrycin B is not classified as a hazardous waste, standard

procedures for non-hazardous chemical waste disposal should be followed. Local regulations

may vary, so always consult your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Solid Waste:

Collect all solid Walrycin B waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a clearly labeled, sealed container.

The label should identify the contents as "Non-hazardous waste: Walrycin B".

Laboratory personnel should transport the sealed container directly to the designated

dumpster or waste collection area. Do not place it in regular laboratory trash cans that are

handled by custodial staff.

Liquid Waste (Solutions):

For small quantities of aqueous solutions, check with your local EHS for approval for drain

disposal. Some institutions may permit the disposal of non-hazardous, water-soluble

chemicals down the sanitary sewer with copious amounts of water.

If drain disposal is not permitted, or for solutions in organic solvents (like DMSO), collect

the liquid waste in a sealed, properly labeled waste container.

The label should clearly identify the contents and their approximate concentrations.

Manage the container as chemical waste through your institution's hazardous waste

program.
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Contaminated Gloves:

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.

Generally, gloves contaminated with non-hazardous materials can be disposed of in the

regular trash, unless institutional policy dictates otherwise.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of Walrycin B, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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